BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Analysis of Methyl 4-Nitrobutanoate:
Molecular Weight Determination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 4-nitrobutanoate

Cat. No.: B135756

This document provides a detailed guide on the determination of the molecular weight of
Methyl 4-nitrobutanoate, a compound relevant to professionals in chemical research and drug
development.

Molecular Identity and Formula

Methyl 4-nitrobutanoate is an organic compound classified as a nitro compound and a butyric
acid derivative.[1][2] Its structure consists of a four-carbon butanoate chain with a nitro group
(NO2) at the fourth position and a methyl ester group. The established molecular formula for
this compound is CsHaNOa4.[1][2][3][4]

Calculation of Molecular Weight

The molecular weight (or molar mass) of a compound is calculated by summing the atomic
weights of its constituent atoms. The calculation for Methyl 4-nitrobutanoate is based on its
molecular formula, CsHoaNOa.

2.1 Experimental Protocol: Molecular Weight Calculation

The standard method for calculating the molecular weight from a molecular formula involves
the following steps:

« |dentify the Elements: Determine all unique elements present in the compound from its
molecular formula (Carbon, Hydrogen, Nitrogen, Oxygen).
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e Count Atoms: Count the number of atoms for each element.

« Obtain Atomic Weights: Use the standard atomic weight for each element as provided by
IUPAC.

o

Carbon (C): ~12.011 u[5][6][7][8]

[¢]

Hydrogen (H): ~1.008 u[9][10][11]

[e]

Nitrogen (N): ~14.007 u[12][13][14]

o

Oxygen (O): ~15.999 u[15][16]
o Calculate Total Mass: For each element, multiply the atom count by its atomic weight.

e Summation: Sum the total masses of all elements to obtain the final molecular weight of the
compound.

2.2 Data Presentation: Summary of Calculation

The quantitative data used in the molecular weight calculation is summarized in the table below
for clarity and easy comparison.

Total
Standard o
. . Contribution
Element Symbol Atom Count Atomic Weight
to Molecular
(u) .
Weight (u)
Carbon C 5 12.011 60.055
Hydrogen H 9 1.008 9.072
Nitrogen N 1 14.007 14.007
Oxygen o) 4 15.999 63.996

Total 147.130
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Based on this calculation, the molecular weight of Methyl 4-nitrobutanoate is 147.13 g/mol .

[3]14]

Visualization of Calculation Workflow

The logical relationship for the calculation of molecular weight is illustrated in the following

diagram.

Workflow for Molecular Weight Calculation

Identify Molecular Formula
(CsHaNOa4)

Y

Count Atoms
C=5, H=9, N=1, O=4

A/

Get Atomic Weights
C=12.011, H=1.008
N=14.007, 0=15.999 ["~~~~____

-
-

e Calculate Mass Contribution ~

C:5*12.011 = 60.055 H: 9 *1.008 = 9.072 N: 1*14.007 = 14.007 0O: 4 *15.999 = 63.996

Sum Contributions
60.055 + 9.072 + 14.007 + 63.996

Final Molecular Weight
147.13 g/mol
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Diagram for calculating molecular weight.

Conclusion

The molecular weight of Methyl 4-nitrobutanoate is definitively calculated to be 147.13 g/mol .
This value is fundamental for stoichiometric calculations, preparation of solutions, and
analytical characterization in a research and development setting. Experimental verification of
this molecular weight can be performed using techniques such as mass spectrometry, which
would provide the mass-to-charge ratio of the molecular ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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